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Compound of Interest

Compound Name: FN-1501

CAS No.: 1429515-59-2

Cat. No.: B607522

Get Quote

Technical Support Center: FN-1501 Acquired
Resistance
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering acquired

resistance to FN-1501 in cell lines.

Frequently Asked Questions (FAQs)
Q1: What is FN-1501 and what is its mechanism of
action?
FN-1501 is a small molecule multi-kinase inhibitor with potent activity against FMS-like tyrosine

kinase 3 (FLT3) and cyclin-dependent kinases (CDK) 2, 4, and 6.[1][2] By inhibiting these

kinases, FN-1501 can disrupt cell cycle regulation and proliferation, leading to apoptosis in

cancer cells that overexpress these targets.[1][2] It has demonstrated anti-tumor activity in

various preclinical models and is being investigated in clinical trials for both solid tumors and

acute myeloid leukemia (AML).[3][4][5]
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Table 1: Inhibitory Activity of FN-1501
The following table summarizes the half-maximal inhibitory concentration (IC₅₀) and growth

inhibition (GI₅₀) values for FN-1501 against specific kinases and various tumor cell lines.

Target / Cell Line Assay Type Value (nM) Reference

Kinases

FLT3 IC₅₀ 0.28 [6]

CDK4/cyclin D1 IC₅₀ 0.85 [6]

CDK6/cyclin D1 IC₅₀ 1.96 [6]

CDK2/cyclin A IC₅₀ 2.47 [6]

Cell Lines

RS4;11 (AML) GI₅₀ 0.05 [6]

HCT-116 (Colon) GI₅₀ 0.09 [6]

NCI-H82 (Lung) GI₅₀ 0.11 [6]

MGC803 (Gastric) GI₅₀ 0.37 [6]

MCF-7 (Breast) GI₅₀ 2.84 [6]

Q2: My cell line is showing reduced sensitivity to FN-
1501. How do I confirm acquired resistance?
The definitive method to confirm acquired resistance is to compare the half-maximal inhibitory

concentration (IC₅₀) of FN-1501 in your treated cell line against the original, parental (sensitive)

cell line.[7] A significant increase in the IC₅₀ value indicates the development of resistance. This

is typically achieved by performing a dose-response experiment using a cell viability assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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